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Compound of Interest

Compound Name: Acarbose EP Impurity A

Cat. No.: B15382468 Get Quote

A-Technical-Guide-to-Acarbose-EP-Impurity-A
For Researchers, Scientists, and Drug Development Professionals

Introduction
Acarbose EP Impurity A is a recognized impurity in the production of Acarbose, an alpha-

glucosidase inhibitor used in the management of type 2 diabetes mellitus. As with any active

pharmaceutical ingredient (API), the identification, characterization, and control of impurities

are critical for ensuring the safety and efficacy of the final drug product. This technical guide

provides a comprehensive overview of the chemical structure, physicochemical properties, and

analytical methodologies related to Acarbose EP Impurity A.

Chemical Identity and Structure
Acarbose EP Impurity A is chemically known as O-4,6-Dideoxy-4-[[(1S,4R,5S,6S)-4,5,6-

trihydroxy-3-(hydroxymethyl)cyclohex-2-enyl]amino]-α-D-glucopyranosyl-(1→4)-O-α-D-

glucopyranosyl-(1→4)-D-arabino-hex-2-ulopyranose. It is also referred to as Acarbose D-

Fructose Impurity.[1][2][3]

Molecular Formula: C₂₅H₄₃NO₁₈[1][4]

Molecular Weight: 645.6 g/mol [4]

CAS Number: 1013621-79-8[1]
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The chemical structure of Acarbose EP Impurity A is presented below. The core structure is

similar to Acarbose, with the key difference being the terminal sugar unit.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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